Cas no 1153090-25-5 (N-{3-azabicyclo3.1.0hexan-6-yl}-4-nitrobenzene-1-sulfonamide)

• Product Name: N-{3-azabicyclo3.1.0hexan-6-yl}-4-nitrobenzene-1-sulfonamide
• CAS No: 1153090-25-5
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 6134711
• PubChem ID: 43597303
• Update Time: 2025-07-04

N-{3-azabicyclo3.1.0hexan-6-yl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-azabicyclo3.1.0hexan-6-yl}-4-nitrobenzene-1-sulfonamide
• 1153090-25-5
• n-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide
• EN300-1167584
• AKOS005894379

• Inchi： 1S/C11H13N3O4S/c15-14(16)7-1-3-8(4-2-7)19(17,18)13-11-9-5-12-6-10(9)11/h1-4,9-13H,5-6H2
• InChI Key： JKDQYOSYJNMENX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C2CNCC21)(=O)=O

Computed Properties

• Exact Mass: 283.06267708g/mol
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Additional information on N-{3-azabicyclo3.1.0hexan-6-yl}-4-nitrobenzene-1-sulfonamide

Introduction to N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide (CAS No. 1153090-25-5) and Its Applications in Modern Chemical Biology

N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide, identified by the CAS number 1153090-25-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a bicyclic azide moiety and a nitro-substituted benzene sulfonamide group, which endows it with unique structural and functional properties. The bicyclo[3.1.0]hexan-6-yl moiety, derived from a tricyclic framework, introduces conformational constraints that can influence binding interactions with biological targets, making this scaffold particularly valuable for drug design.

The 4-nitrobenzene-1-sulfonamide component of the molecule contributes to its pharmacological potential by providing a hydrophilic sulfonamide group, which is known to enhance solubility and metabolic stability in many drug candidates. Additionally, the nitro group can serve as a key pharmacophore, influencing both electronic properties and potential interactions with biological systems. The combination of these structural features has positioned N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide as a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with greater precision. Studies suggest that the rigid bicyclic structure may facilitate optimal positioning within active sites of target enzymes or receptors, thereby enhancing binding affinity and selectivity. Furthermore, the sulfonamide group is frequently exploited in drug design due to its ability to form hydrogen bonds, a critical interaction for many biologically active molecules.

In the realm of chemical biology, N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide has been investigated for its potential role in modulating pathways associated with inflammation and cancer metabolism. Preliminary in vitro studies have demonstrated interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. The nitro group's redox-active properties may also contribute to its therapeutic potential by enabling reversible modifications that regulate enzyme activity.

The synthesis of this compound involves multi-step organic reactions, including cyclization, nitration, and sulfonation processes, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient production techniques, reducing costs and improving scalability for research purposes. The availability of 1153090-25-5 in controlled quantities has facilitated its use in high-throughput screening campaigns aimed at identifying novel bioactive scaffolds.

One particularly intriguing aspect of N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide is its potential as a lead compound for derivative development. By modifying either the bicyclic core or the nitro/sulfonamide substituents, chemists can generate libraries of analogs with tailored pharmacological profiles. Such derivatives may exhibit improved solubility, reduced toxicity, or enhanced target specificity compared to the parent compound.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the exploration of N-{3-azabicyclo[3.1.0]hexan-6-yl}-4-nitrobenzene-1-sulfonamide derivatives. Predictive models can identify structural features that correlate with biological activity, guiding rational design efforts toward compounds with optimized properties. This interdisciplinary approach combines traditional medicinal chemistry expertise with cutting-edge computational techniques to streamline the development process.

Future research directions may focus on understanding the mechanistic basis of interactions between N-{3-azabicyclo[3.1.0]hexan-6-ylyl4-nitrobenzene1-sulfonamide (CAS No 1153090255)and its biological targets at an atomic level using techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). These structural insights could inform next-generation drug design by revealing critical residues involved in binding and allosteric modulation.

The versatility of this compound also extends beyond traditional pharmaceutical applications; it holds promise in materials science and agrochemical research due to its unique structural motifs that can impart specific functionalities when incorporated into larger molecular frameworks.